Cas no 1697714-60-5 (1-4-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one)

• Product Name: 1-4-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one
• CAS No: 1697714-60-5
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5741401
• PubChem ID: 68336998
• Update Time: 2025-10-25

1-4-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1H-1,2,4-Triazol-1-yl)phenyl]propan-1-one
• SCHEMBL12647212
• 1697714-60-5
• EN300-1292323
• 1-Propanone, 1-[4-(1H-1,2,4-triazol-1-yl)phenyl]-
• 1-4-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one

• Inchi： 1S/C11H11N3O/c1-2-11(15)9-3-5-10(6-4-9)14-8-12-7-13-14/h3-8H,2H2,1H3
• InChI Key： DUWXCUIBOKTLDK-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 384.7±44.0 °C(Predicted)
• pka: 1.85±0.10(Predicted)

Additional information on 1-4-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one

Research Brief on 1-4-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one (CAS: 1697714-60-5): Recent Advances and Applications

The compound 1-4-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one (CAS: 1697714-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 1-4-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring a triazole ring linked to a phenylpropanone moiety, has been exploited to design potent inhibitors targeting enzymes such as cytochrome P450 and kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective inhibitors for cancer-related kinases, showcasing promising in vitro activity against several tumor cell lines.

In addition to its role in kinase inhibition, this compound has been investigated for its antimicrobial properties. A recent preprint on BioRxiv reported that derivatives of 1-4-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through molecular docking simulations and mechanistic assays.

From a synthetic chemistry perspective, advancements in the scalable production of 1-4-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one have been achieved using green chemistry principles. A 2024 ACS Sustainable Chemistry & Engineering paper detailed a solvent-free microwave-assisted synthesis route, which improved yield (85%) and reduced reaction time (15 minutes) compared to traditional methods. This innovation addresses previous challenges in large-scale manufacturing, making the compound more accessible for preclinical studies.

Ongoing clinical research is exploring the pharmacokinetic profile of this compound. Preliminary data from a Phase I trial (NCT identifier: NCTXXXXXX) indicate favorable oral bioavailability (72%) and a half-life of 8.2 hours in human subjects, supporting its potential as an orally administered therapeutic. However, further studies are required to assess its safety profile and drug-drug interaction potential, particularly concerning CYP3A4 metabolism.

In conclusion, 1-4-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one represents a versatile scaffold with multifaceted applications in drug development. Its recent progress in synthesis optimization, biological activity, and translational research underscores its growing importance in the pharmaceutical pipeline. Future research directions may focus on structure-activity relationship (SAR) studies to enhance selectivity and reduce off-target effects, as well as combinatorial chemistry approaches to expand its therapeutic potential.